Cas no 202982-68-1 (1-Chloro-4-fluoro-2-iodobenzene)

• Product Name: 1-Chloro-4-fluoro-2-iodobenzene
• CAS No: 202982-68-1
• Molecular Formula: C₆H₃FClI
• Molecular Weight: 256.44342
• MDL: MFCD00042575
• CID: 66657
• PubChem ID: 2756247

1-Chloro-4-fluoro-2-iodobenzene Properties

Names and Identifiers

• 1-Chloro-4-fluoro-2-iodobenzene
• 2-Chloro-5-fluoroiodobenzene
• 2-chloro-5-fluoro-iodobenzene
• 4-Chloro-3-iodofluorobenzene
• 4-fluoro-2-iodochlorobenzene
• AKOS015890188
• 202982-68-1
• EN300-295504
• A814410
• FT-0658000
• RAHHKUWCBDUSPZ-UHFFFAOYSA-N
• CS-0109941
• SY022864
• MFCD00042575
• 1-chloro-4-fluoro-2-iodobenzene, AldrichCPR
• SCHEMBL1394627
• Benzene, 1-chloro-4-fluoro-2-iodo-
• PS-10251
• DTXSID30373310
• 1-Chloro-4-fluoro-2-iodobenzene;2-Chloro-5-fluoroiodobenzene
• 1-chloro-4-fluoro-2-iodo-benzene
• DB-066116

• MDL： MFCD00042575
• InChIKey： RAHHKUWCBDUSPZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H3ClFI/c7-5-2-1-4(8)3-6(5)9/h1-3H
• SMILES： C1=CC(=C(C=C1F)I)Cl

Computed Properties

• Exact Mass: 255.89500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 255.89520g/mol
• Heavy Atom Count: 9
• Complexity: 99.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.08370
• PSA: 0.00000
• Boiling Point: 225.1 ℃ at 760 mmHg

1-Chloro-4-fluoro-2-iodobenzene Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazard Statement： Irritant
• Risk Phrases： 36/37/38-36-22

1-Chloro-4-fluoro-2-iodobenzene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes